2,4-dichloro-N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]benzenesulfonamide

• Molecular Formula: C17H15Cl2FN2O2S
• Molecular Weight: 401.3 g/mol
• IUPAC Name: 2,4-dichloro-N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H15Cl2FN2O2S/c1-10-13(14-9-12(20)3-4-16(14)22-10)6-7-21-25(23,24)17-5-2-11(18)8-15(17)19/h2-5,8-9,21-22H,6-7H2,1H3
• InChI Key: BMMHXEABIHOHCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)CCNS(=O)(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-Dichloro-N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]benzenesulfonamide is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their significant biological activities and are widely used in medicinal chemistry

Preparation Methods

The synthesis of 2,4-dichloro-N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]benzenesulfonamide involves multiple steps. One common method includes the Fischer indole synthesis, where the indole moiety is constructed using phenylhydrazine and a ketone under acidic conditions . The sulfonamide group is then introduced through a reaction with benzenesulfonyl chloride in the presence of a base . Industrial production methods often involve optimizing these reactions for higher yields and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of amines.

Substitution: Electrophilic substitution reactions are common due to the presence of the indole ring.

Scientific Research Applications

2,4-Dichloro-N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]benzenesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential as an antiviral and antimicrobial agent.

Medicine: It is being investigated for its anticancer properties and its ability to inhibit certain enzymes.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]benzenesulfonamide involves its interaction with specific molecular targets. It binds to enzymes and receptors, inhibiting their activity and leading to various biological effects . The indole moiety plays a crucial role in its binding affinity and specificity .

Comparison with Similar Compounds

Compared to other indole derivatives, 2,4-dichloro-N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]benzenesulfonamide is unique due to its specific substitution pattern. Similar compounds include:

5-Fluoroindole derivatives: Known for their antiviral and anticancer activities.

Benzene sulfonamides: Widely used in medicinal chemistry for their enzyme inhibitory properties.

This compound stands out due to its combined indole and sulfonamide functionalities, which contribute to its diverse biological activities .